Cas no 428851-34-7 (N-(4-{4-(4-methoxybenzoyl)piperazin-1-ylsulfonyl}phenyl)acetamide)

• Product Name: N-(4-{4-(4-methoxybenzoyl)piperazin-1-ylsulfonyl}phenyl)acetamide
• CAS No: 428851-34-7
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 3076033
• PubChem ID: 1151694
• Update Time: 2025-04-21

N-(4-{4-(4-methoxybenzoyl)piperazin-1-ylsulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[4-(4-methoxybenzoyl)-1-piperazinyl]sulfonyl}phenyl)acetamide
• N-(4-{4-(4-methoxybenzoyl)piperazin-1-ylsulfonyl}phenyl)acetamide
• SR-01000482145-1
• N-[4-[4-(4-methoxybenzoyl)piperazin-1-yl]sulfonylphenyl]acetamide
• N-{4-[4-(4-Methoxy-benzoyl)-piperazine-1-sulfonyl]-phenyl}-acetamide
• N-[4-({4-[(4-methoxyphenyl)carbonyl]piperazin-1-yl}sulfonyl)phenyl]acetamide
• AP-124/41972096
• AKOS000551531
• F1757-0067
• 428851-34-7
• SR-01000482145
• STK195042
• Z274405374
• N-(4-{[4-(4-methoxybenzoyl)piperazin-1-yl]sulfonyl}phenyl)acetamide
• EU-0043742
• Oprea1_811647
• N-(4-((4-(4-methoxybenzoyl)piperazin-1-yl)sulfonyl)phenyl)acetamide
• Oprea1_483287

• Inchi： 1S/C20H23N3O5S/c1-15(24)21-17-5-9-19(10-6-17)29(26,27)23-13-11-22(12-14-23)20(25)16-3-7-18(28-2)8-4-16/h3-10H,11-14H2,1-2H3,(H,21,24)
• InChI Key： PQBTZJAJBKSYLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(C(C2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.13584202Da
• Monoisotopic Mass: 417.13584202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų